N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-(2-acetyl-3,4-dihydro-1H-isoquinolin-7-yl)-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C19H19FN2O3/c1-13(23)22-9-8-14-2-5-17(10-15(14)11-22)21-19(24)12-25-18-6-3-16(20)4-7-18/h2-7,10H,8-9,11-12H2,1H3,(H,21,24)
• InChI Key: PFGXZEVDGRNOSI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)C=C(C=C2)NC(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C19H19FN2O3
• Molecular Weight: 342.4 g/mol

Description

N-(2-acetyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2-(4-fluorophenoxy)acetamide, commonly known as AFTA, is a chemical compound that has been studied for its potential use in scientific research. AFTA is a derivative of tetrahydroisoquinoline, which is a class of compounds that has been investigated for its potential therapeutic properties.

Mechanism of Action

AFTA acts as a dopamine receptor agonist, which means that it binds to and activates dopamine receptors in the brain. This activation of dopamine receptors can lead to an increase in dopamine signaling, which can have various effects on brain function and behavior.
Biochemical and Physiological Effects:
AFTA has been shown to have various biochemical and physiological effects, particularly in the brain. AFTA has been shown to increase dopamine release in certain brain regions, which can lead to an increase in motivation and reward-seeking behavior. AFTA has also been shown to enhance memory consolidation and retrieval in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using AFTA in lab experiments is its high affinity for dopamine receptors, which makes it a useful tool for studying the role of dopamine receptors in various physiological and pathological conditions. However, one limitation of using AFTA is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research involving AFTA. One area of interest is the potential therapeutic use of AFTA in treating various neurological and psychiatric conditions, such as Parkinson's disease and addiction. Another area of interest is the development of new and more specific dopamine receptor agonists, which could have potential therapeutic benefits with fewer off-target effects. Additionally, further studies are needed to better understand the biochemical and physiological effects of AFTA, particularly in humans.

Synthesis Methods

AFTA can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis of AFTA has been described in several scientific publications, and the process typically involves the use of organic solvents and catalysts.

Scientific Research Applications

AFTA has been studied for its potential use in scientific research, particularly in the field of neuroscience. AFTA has been shown to have a high affinity for dopamine receptors, which are involved in the regulation of mood, motivation, and reward. AFTA has also been studied for its potential use as a tool for studying the role of dopamine receptors in various physiological and pathological conditions.